
Technical Guide: Sensory Panel Evaluation of
Citronellyl Formate and Its Isomers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Citronellyl formate

CAS No.: 93919-93-8

Cat. No.: B7798338

Get Quote

Executive Summary
Citronellyl formate (CAS: 105-85-1) serves as a critical "bridge" molecule in perfumery, linking

the volatility of citrus top notes with the floral tenacity of rose hearts. This guide presents a

comparative sensory evaluation of Citronellyl formate against its structural isomers and

functional analogs: Geranyl formate (geometric isomer) and Rhodinyl formate (enantiomerically

enriched variant).

Key Findings:

Citronellyl formate exhibits a distinct "dry, leafy-green" profile that differentiates it from the

sweeter, fruitier Citronellyl acetate.[1]

Rhodinyl formate (derived from high-purity

-Citronellol) offers a cleaner, more diffusive "petallic" rose character preferred in fine
fragrance, whereas racemic Citronellyl formate provides the robust "stemmy" green notes
essential for geranium reconstruction and functional perfumery.
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Geranyl formate displays a sharper, "tea-rose/neroli" profile with higher initial impact but

lower substantivity than Citronellyl formate.

Chemical Context & Isomerism
To evaluate the sensory properties accurately, one must understand the structural drivers.

Citronellyl formate possesses a chiral center at C3.

Commercial Citronellyl Formate: Typically a racemic mixture

derived from synthetic citronellol.

Rhodinyl Formate: Historically derived from Rhodinol (fractionated from Geranium oil), it is

enriched in the

-enantiomer. In modern synthesis, it refers to high-purity

-citronellyl formate.

Geranyl Formate: The trans-isomer of the corresponding unsaturated alcohol ester. It lacks

the chiral center but is a geometric isomer relative to the double bond position of related

precursors.

Metabolic & Structural Pathway
The following diagram illustrates the structural relationship and the enzymatic hydrolysis

pathway relevant to olfactory reception (mucosal metabolism).
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Figure 1: Synthesis and metabolic fate of Citronellyl formate isomers. Note that while

hydrolysis occurs, the intact ester is the primary driver of the specific "green/dry" character.

Materials & Methods
This protocol ensures reproducibility and minimizes physiological variables such as olfactory

fatigue and trigeminal interference.

Sample Preparation[2]
Solvent: Ethanol (Diethyl Phthalate free, Perfumery Grade).

Concentration:

Evaluation: 10% w/w (mimics fine fragrance core).
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Threshold Testing: Serial dilutions (log scale).

Media: Odorless smelling strips (blotters), 1.5 cm width.

The Panel
Composition: 8 trained evaluators (minimum 5 years experience in descriptive analysis).

Calibration: Panelists calibrated against standard descriptors:

Green/Leafy: cis-3-Hexenol (1%)

Rose:[1][2][3][4][5][6] Phenylethyl Alcohol (10%)

Fruity: Benzyl Acetate (10%)

Experimental Workflow
The following self-validating workflow ensures data integrity.
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Phase 1: Preparation

Phase 2: Evaluation
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Figure 2: Sensory Evaluation Workflow ensuring discriminative validity before descriptive

profiling.

Results & Comparative Analysis
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Quantitative Descriptive Analysis (QDA)
Panelists scored attributes on a scale of 0 (None) to 10 (Dominant).

Attribute
Citronellyl

Formate

(Racemic)

Rhodinyl

Formate (High-
S)

Geranyl

Formate

(Benchmark)

Citronellyl

Acetate

(Benchmark)

Rose (Petal) 6.5 8.5 5.0 7.0

Green / Leafy 8.0 4.5 6.0 3.0

Fruity

(Plum/Berry)
5.0 4.0 3.0 7.5

Dry / Woody 6.0 3.0 7.0 2.0

Fresh / Citrus 5.5 6.0 6.5 4.0

Waxy / Honey 4.0 6.5 2.0 5.0

Detailed Sensory Profiles
A. Citronellyl Formate (Racemic)[1][6][7]

Profile: The "Workhorse Green Rose."

Dominant Notes: Sharp, leafy-green, reminiscent of geranium stems and crushed foliage.[1]

Nuance: It possesses a "dry" quality (unlike the "wet" fruitiness of the acetate). It has a

distinct honey-like undertone that emerges after the initial green blast subsides.[1]

Tenacity: Moderate (6–8 hours on blotter).

B. Rhodinyl Formate (High-S Enantiomer)
Profile: The "Fine Fragrance Rose."[1]

Dominant Notes: Significantly softer and more "petallic" than the racemic mixture.[1] The

sharp, aggressive green notes are suppressed, replaced by a waxy, red-rose character.
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Nuance: Lacks the "metallic" edge sometimes found in synthetic racemic grades.

Tenacity: Slightly superior substantivity due to the lower volatility of the specific isomer

arrangement in the matrix, though physically similar.

C. Geranyl Formate (Structural Isomer)
Profile: The "Tea Rose/Neroli" Alternative.

Dominant Notes: More ethereal, lifting, and "choking" (in high concentration) than Citronellyl
formate.

Comparison: Where Citronellyl formate is "Leafy/Geranium," Geranyl formate is

"Woody/Tea." It is more diffusive but evaporates faster.

Substantivity & Evaporation Curve
T=0 min: Geranyl formate dominates in lift; Citronellyl formate is sharp/green.

T=1 hour: Geranyl formate intensity drops by ~40%. Citronellyl formate retains ~80%

intensity, shifting from green to floral-honey.

T=8 hours: Citronellyl formate remains detectable as a dry, waxy rose note. Geranyl

formate is barely perceptible.

Discussion & Application Guidelines
The "Dry" vs. "Sweet" Spectrum
In formulation, the choice between Citronellyl Formate and Citronellyl Acetate is the choice

between Dry/Green and Sweet/Fruity.[1]

Use Citronellyl Formate when simulating the whole flower (including stem, calyx, and leaf).

It is essential for naturalistic Geranium and Rose reconstructions.[1]

Use Citronellyl Acetate when simulating the distilled oil or a jammy/fruity rose accord.

Isomeric Purity in Drug/Fragrance Development
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For functional perfumery (soaps, detergents), the Racemic Citronellyl Formate is preferred

due to its cost-effectiveness and the stability of the "green" note against alkaline bases.

For high-end fine fragrance or therapeutic aromatherapy blends, Rhodinyl Formate is the

superior choice. The enrichment of the

-isomer minimizes the herbal/grassy off-notes associated with the

-isomer, resulting in a luxurious, velvety texture.

Stability Note
Formates are generally less stable than acetates in aqueous, low-pH media (hydrolysis to

formic acid). However, in soap (alkaline), Citronellyl formate shows surprising resilience

compared to other terpene esters.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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